(cyclohexylmethyl)(2-phenylethyl)amine hydrochloride
Overview
Description
. It is primarily used in scientific research and has applications in various fields such as chemistry, biology, and medicine.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (cyclohexylmethyl)(2-phenylethyl)amine hydrochloride typically involves the reaction of cyclohexylmethylamine with 2-phenylethylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction mixture is then subjected to purification processes such as recrystallization to obtain the pure compound .
Industrial Production Methods
In industrial settings, the production of this compound involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as solvent extraction, distillation, and crystallization to isolate and purify the compound .
Chemical Reactions Analysis
Types of Reactions
(cyclohexylmethyl)(2-phenylethyl)amine hydrochloride undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: It can be reduced to form amines or other reduced products.
Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like lithium aluminum hydride, and various catalysts to facilitate substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce amines .
Scientific Research Applications
(cyclohexylmethyl)(2-phenylethyl)amine hydrochloride has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its effects on biological systems, including its interaction with neurotransmitters.
Medicine: It is investigated for its potential therapeutic effects, particularly in the treatment of attention deficit hyperactivity disorder (ADHD) and other neurological conditions.
Industry: The compound is used in the development of new materials and chemical products.
Mechanism of Action
The mechanism of action of (cyclohexylmethyl)(2-phenylethyl)amine hydrochloride involves its interaction with neurotransmitter systems in the brain. It primarily acts as a stimulant by increasing the levels of dopamine and norepinephrine, which are neurotransmitters involved in regulating mood, attention, and arousal. The compound binds to and inhibits the reuptake of these neurotransmitters, leading to increased concentrations in the synaptic cleft and enhanced neurotransmission.
Comparison with Similar Compounds
Similar Compounds
Methylphenidate: Structurally similar to (cyclohexylmethyl)(2-phenylethyl)amine hydrochloride, methylphenidate is also a stimulant used in the treatment of ADHD.
Amphetamine: Another stimulant that increases the levels of dopamine and norepinephrine in the brain.
Modafinil: A wakefulness-promoting agent with stimulant properties.
Uniqueness
This compound is unique in its specific structural configuration, which contributes to its distinct pharmacological profile. Its longer duration of action and potency differentiate it from other similar compounds, making it a valuable subject of study in scientific research.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (cyclohexylmethyl)(2-phenylethyl)amine hydrochloride involves the reaction of cyclohexylmethylamine with 2-phenylethyl chloride in the presence of a base to form the desired product. The amine hydrochloride salt is then formed by reacting the amine with hydrochloric acid.", "Starting Materials": [ "Cyclohexylmethylamine", "2-Phenylethyl chloride", "Base (e.g. sodium hydroxide)", "Hydrochloric acid" ], "Reaction": [ "Step 1: Add cyclohexylmethylamine to a reaction flask", "Step 2: Add 2-phenylethyl chloride to the reaction flask", "Step 3: Add a base (e.g. sodium hydroxide) to the reaction flask to initiate the reaction", "Step 4: Heat the reaction mixture to reflux for several hours", "Step 5: Allow the reaction mixture to cool and then extract the product with a suitable solvent", "Step 6: Dry the product and purify it by recrystallization", "Step 7: Dissolve the amine product in hydrochloric acid to form the amine hydrochloride salt", "Step 8: Isolate the amine hydrochloride salt by filtration or evaporation" ] } | |
CAS No. |
1158616-91-1 |
Molecular Formula |
C15H24ClN |
Molecular Weight |
253.8 |
Purity |
95 |
Origin of Product |
United States |
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